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Compound of Interest

Compound Name: 2,4-Dimethyl-3-pentanone

Cat. No.: B156899 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2,4-Dimethyl-3-pentanone (CAS No. 565-80-0), a flammable liquid and

potential irritant. Adherence to these procedures is critical to mitigate risks and ensure

compliance with regulatory standards.

Immediate Safety Considerations
2,4-Dimethyl-3-pentanone, also known as Diisopropyl ketone, is a highly flammable liquid and

vapor that is harmful if inhaled.[1][2][3] Before handling, it is imperative to be familiar with the

chemical's hazard profile.

Hazard Classification Description

Physical Hazard
H225: Highly flammable liquid and vapor.[1][2]

[3][4]

Health Hazard H332: Harmful if inhaled.[1][2][3][4]

This table summarizes the primary hazard classifications for 2,4-Dimethyl-3-pentanone as

identified in Safety Data Sheets (SDS).
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The disposal of 2,4-Dimethyl-3-pentanone must be conducted in a manner that ensures the

safety of laboratory personnel and prevents environmental contamination. The following steps

outline the recommended procedure:

Personal Protective Equipment (PPE): Before beginning any disposal-related activities,

ensure appropriate PPE is worn. This includes, but is not limited to, protective gloves, eye

protection, and face protection.[1] Work should be conducted in a well-ventilated area,

preferably under a chemical fume hood.[1]

Container Management:

Chemicals should be left in their original containers whenever possible.[1]

Do not mix 2,4-Dimethyl-3-pentanone with other waste materials.[1]

Ensure containers are tightly closed and properly labeled.[1][2]

Waste Collection:

Unused Product: For surplus or non-recyclable solutions, contact a licensed professional

waste disposal service.[5] The material may be burned in a chemical incinerator equipped

with an afterburner and scrubber, but extreme care must be taken due to its high

flammability.[5]

Spills: In the event of a spill, do not let the product enter drains due to the risk of

explosion.[1] Cover drains and collect, bind, and pump off spills.[1] Absorb the spill with a

liquid-absorbent material (e.g., Chemizorb®) and dispose of it properly.[1]

Final Disposal: The final step is to dispose of the contents and container at an approved

waste disposal plant.[1][2][6] This must be done in accordance with all national and local

regulations.[1]

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of 2,4-Dimethyl-3-
pentanone.
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Caption: Disposal workflow for 2,4-Dimethyl-3-pentanone.
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This procedural guide, based on established safety data, is intended to support laboratory

professionals in the safe and compliant disposal of 2,4-Dimethyl-3-pentanone. Always consult

your institution's specific safety protocols and the most recent Safety Data Sheet (SDS) for the

product before handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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